Cas no 758700-90-2 (2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile)
758700-90-2 structure
Product Name:2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
CAS No:758700-90-2
MF:C23H28N4O5
MW:440.492225646973
CID:5826229
PubChem ID:3817791
Update Time:2023-11-21
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- 4H-Pyrano[3,2-c]pyridine-3-carbonitrile, 2-amino-6-[2-(dimethylamino)ethyl]-5,6-dihydro-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-
- 2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
- F1765-0096
- 2-amino-6-(2-(dimethylamino)ethyl)-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- SR-01000115999
- 758700-90-2
- 2-AMINO-6-[2-(DIMETHYLAMINO)ETHYL]-7-METHYL-5-OXO-4-(3,4,5-TRIMETHOXYPHENYL)-4H-PYRANO[3,2-C]PYRIDINE-3-CARBONITRILE
- AKOS016186618
- SR-01000115999-1
- AKOS002192881
-
- Inchi: 1S/C23H28N4O5/c1-13-9-16-20(23(28)27(13)8-7-26(2)3)19(15(12-24)22(25)32-16)14-10-17(29-4)21(31-6)18(11-14)30-5/h9-11,19H,7-8,25H2,1-6H3
- InChI Key: KZXNDVNATFVGLH-UHFFFAOYSA-N
- SMILES: C1(=O)N(CCN(C)C)C(C)=CC2OC(N)=C(C#N)C(C3=CC(OC)=C(OC)C(OC)=C3)C1=2
Computed Properties
- Exact Mass: 440.20597001g/mol
- Monoisotopic Mass: 440.20597001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 870
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 663.5±55.0 °C(Predicted)
- pka: 8.95±0.28(Predicted)
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1765-0096-2μmol |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-5μmol |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-10μmol |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-20μmol |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-1mg |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-2mg |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-3mg |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-4mg |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-5mg |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1765-0096-10mg |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile |
758700-90-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
758700-90-2 (2-amino-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile) Related Products
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